Cas no 46292-93-7 ((R)-Phenylsuccinic Acid)

(R)-Phenylsuccinic Acid structure
(R)-Phenylsuccinic Acid structure
Product Name:(R)-Phenylsuccinic Acid
CAS No:46292-93-7
MF:C10H10O4
MW:194.184003353119
MDL:MFCD00065930
CID:55710
PubChem ID:57652728
Update Time:2025-04-18

(R)-Phenylsuccinic Acid Chemical and Physical Properties

Names and Identifiers

    • (R)-(-)-Phenylsuccinic acid
    • (R)-(?)-Phenylsuccinic acid
    • Butanedioicacid, phenyl-, (2R)- (9CI)
    • Butanedioic acid, phenyl-, (R)-
    • (-)-2-Phenylsuccinic acid
    • (-)-Phenylsuccinic acid
    • (R)-Phenylsuccinic acid
    • (R)-2-Phenylsuccinic acid
    • CHEBI:151044
    • A827021
    • Butanedioic acid, phenyl-, (2R)-
    • SCHEMBL377609
    • DTXSID70352942
    • (R)-2-PHENYLSUCCINICACID
    • AKOS006239803
    • r-phenylsuccinic acid
    • SS-4842
    • (R)-2-Phenylbutanedioic acid
    • (R)-2-Phenyl succinic acid
    • BP-12920
    • A1-00043
    • (2R)-2-phenylbutanedioic acid >99% ee
    • Q27460426
    • (2R)-2-phenylbutanedioic acid
    • CS-0141922
    • 46292-93-7
    • (R)-(')-Phenylsuccinic acid
    • WBA29293
    • MFCD00065930
    • (R)-(-)-Phenylsuccinic acid, >=96.0% (sum of enantiomers, HPLC)
    • (R)-Phenylsuccinic Acid
    • MDL: MFCD00065930
    • Inchi: 1S/C10H10O4/c11-9(12)6-8(10(13)14)7-4-2-1-3-5-7/h1-5,8H,6H2,(H,11,12)(H,13,14)/t8-/m1/s1
    • InChI Key: LVFFZQQWIZURIO-MRVPVSSYSA-N
    • SMILES: OC([C@H](CC(=O)O)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 194.05790880g/mol
  • Monoisotopic Mass: 194.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.9
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.2534 (rough estimate)
  • Melting Point: 173-176 °C
  • Boiling Point: 290.62°C (rough estimate)
  • Refractive Index: 1.5430 (estimate)
  • Solubility: Not available
  • Specific Rotation: -175 º (c=1%, acetone)
  • Optical Activity: [α]20/D −175±4°, c = 1% in acetone

(R)-Phenylsuccinic Acid Security Information

(R)-Phenylsuccinic Acid Pricemore >>

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